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Compound of Interest

Methyl 2-amino-3-
Compound Name:
phenylpropanoate

Cat. No. B155065

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Methyl 2-amino-3-phenylpropanoate, including detailed operational and disposal
plans. By adhering to these procedural, step-by-step instructions, you can minimize risks and
ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 2-amino-3-phenylpropanoate and its analogs are classified as hazardous substances
that can cause skin, eye, and respiratory irritation[1][2][3][4][5]. Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory to ensure the safety of
laboratory personnel.

Hazard Classification Summary:
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Hazard Statement

Classification

GHS Pictogram

Skin Corrosion/Irritation,

H315: Causes skin irritation Irritant
Category 2
H319: Causes serious eye Serious Eye Damage/Eye rritant
rritan
irritation Irritation, Category 2A
] Specific Target Organ Toxicity
H335: May cause respiratory ) ]
o — Single Exposure, Category Irritant
irritation
3
) Acute Toxicity, Oral, Category )
H302: Harmful if swallowed [rritant
Recommended Personal Protective Equipment:
PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

To protect against splashes
that may cause serious eye
irritation[1][2][6].

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab

coat.

To prevent skin contact which

can cause irritation[1][2][6].

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of dust or
vapors which may cause
respiratory irritation[1][2][4].

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Methyl 2-amino-3-phenylpropanoate is crucial to minimize

exposure and prevent accidents.

1. Preparation and Engineering Controls:

e Ensure that an eyewash station and safety shower are readily accessible[6][7].

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://aksci.com/sds/8087CZ_SDS.pdf
https://aksci.com/sds/3493AL_SDS.pdf
https://pim-resources.coleparmer.com/sds/04495.pdf
https://aksci.com/sds/8087CZ_SDS.pdf
https://aksci.com/sds/3493AL_SDS.pdf
https://pim-resources.coleparmer.com/sds/04495.pdf
https://aksci.com/sds/8087CZ_SDS.pdf
https://aksci.com/sds/3493AL_SDS.pdf
http://angenechemical.com/sds/14367-54-5.pdf
https://www.benchchem.com/product/b155065?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/04495.pdf
https://www.combi-blocks.com/msds/QE-4314.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure[1][4][8].

» Keep the container tightly closed when not in use[1][2].

2. Donning PPE:

o Before handling the chemical, put on all required PPE as specified in the table above.
o Ensure gloves are intact and of the appropriate material to resist the chemical.

3. Handling the Chemical:

» Avoid direct contact with the skin, eyes, and clothing[1][2].

» Avoid breathing dust or vapors[1][2][9].

e Wash hands thoroughly after handling the substance[1][4].

» Do not eat, drink, or smoke in the handling area[1].

4. In Case of a Spill:

o For small spills, absorb the material with an inert substance (e.g., sand, vermiculite) and
place it into a suitable, labeled container for disposal[1][8].

e Avoid generating dust.

o Ensure adequate ventilation during cleanup.

Disposal Plan: Safe Waste Management

Proper disposal of Methyl 2-amino-3-phenylpropanoate and its containers is a critical step in

the laboratory workflow to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Characterization:
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» Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste according to local, regional, and national regulations[2][8].

2. Container Management:

e Do not reuse empty containers[2].

» Dispose of the container as unused product[2].

3. Disposal Procedure:

» Dispose of the chemical waste at an approved waste disposal plant[1][2].
e Do not let the product enter drains, other waterways, or the soil[1].

Experimental Workflow for Handling Methyl 2-amino-3-phenylpropanoate
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Safe Handling Workflow: Methyl 2-amino-3-phenylpropanoate
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Caption: Logical workflow for the safe handling of Methyl 2-amino-3-phenylpropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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